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Compound of Interest

Compound Name: Deuterium hydride

Cat. No.: B084252 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of specialized chemicals like deuterium hydride are paramount. This guide provides

essential, step-by-step information to ensure the safe and compliant disposal of deuterium
hydride, reinforcing a culture of safety and operational excellence in your laboratory.

Deuterium hydride (HD) is an extremely flammable gas that is handled in compressed gas

cylinders.[1] Its disposal requires strict adherence to safety protocols and regulatory

requirements to mitigate risks such as fire and explosion.[1]

Key Safety and Handling Information
Before proceeding with disposal, it is crucial to understand the hazards associated with

deuterium hydride. The following table summarizes key quantitative and safety data.
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Property Value Citation(s)

Chemical Formula HD [2]

UN Number 1957 (for Deuterium) [2][3]

Hazard Class 2.1 (Flammable Gas) [1]

Boiling Point -252.87°C (-423.17°F) [2]

Melting Point -259.2°C (-434.56°F) [1][2]

Hazard Statements

H220: Extremely flammable

gas. H280: Contains gas under

pressure; may explode if

heated.

[1][4]

Incompatible Materials
Strong oxidizing agents,

halogens.
[2][3][5]

Procedural Guidance for Disposal
The disposal of deuterium hydride must always comply with national and local regulations.

The following steps provide a general operational plan for its safe disposal.

Step 1: Initial Assessment and Preparation

Consult Safety Data Sheet (SDS): Always review the most current SDS for deuterium
hydride before handling.[4]

Personal Protective Equipment (PPE): Ensure all personnel are equipped with appropriate

PPE, including flame-resistant clothing, safety goggles, and chemical-impermeable gloves.

[1][2]

Ventilation: Conduct all operations in a well-ventilated area or under a fume hood.[2][3]

Eliminate Ignition Sources: Remove all potential sources of ignition, such as open flames,

sparks, and hot surfaces, from the handling area.[1][4]

Step 2: Cylinder Depressurization and Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.synergy-recycling.co.uk/deuterium-hydride-hd
https://www.synergy-recycling.co.uk/deuterium-hydride-hd
https://www.synergy-recycling.co.uk/deuterium-d
https://www.chemicalbook.com/msds/deuterium-hydride.pdf
https://www.synergy-recycling.co.uk/deuterium-hydride-hd
https://www.chemicalbook.com/msds/deuterium-hydride.pdf
https://www.synergy-recycling.co.uk/deuterium-hydride-hd
https://www.chemicalbook.com/msds/deuterium-hydride.pdf
https://isotope.com/product/attachment/DLM-194-10/Deuterium%20hydride%20%28D%2C%2097%25%29%20-%20DLM-194%20-%20V.9.1%20-%20US%20-%20English%20US.pdf
https://www.synergy-recycling.co.uk/deuterium-hydride-hd
https://www.synergy-recycling.co.uk/deuterium-d
https://bpb-us-e2.wpmucdn.com/sites.utdallas.edu/dist/5/1304/files/2023/04/D2_MSDS.pdf
https://www.benchchem.com/product/b084252?utm_src=pdf-body
https://www.benchchem.com/product/b084252?utm_src=pdf-body
https://www.benchchem.com/product/b084252?utm_src=pdf-body
https://isotope.com/product/attachment/DLM-194-10/Deuterium%20hydride%20%28D%2C%2097%25%29%20-%20DLM-194%20-%20V.9.1%20-%20US%20-%20English%20US.pdf
https://www.chemicalbook.com/msds/deuterium-hydride.pdf
https://www.synergy-recycling.co.uk/deuterium-hydride-hd
https://www.synergy-recycling.co.uk/deuterium-hydride-hd
https://www.synergy-recycling.co.uk/deuterium-d
https://www.chemicalbook.com/msds/deuterium-hydride.pdf
https://isotope.com/product/attachment/DLM-194-10/Deuterium%20hydride%20%28D%2C%2097%25%29%20-%20DLM-194%20-%20V.9.1%20-%20US%20-%20English%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Controlled Venting: For residual gas in a cylinder, the preferred method is controlled venting

to a safe location, such as a fume hood with an appropriate exhaust system or through a

controlled burn-off using a suitable flare system. This should only be performed by trained

personnel.

Empty Cylinder Management: Even when "empty," gas cylinders retain residual pressure and

must be handled with care. Do not mix with other waste.

Labeling: Ensure the cylinder is clearly labeled as "empty."

Step 3: Final Disposal

Licensed Disposal Vendor: Contact a licensed chemical waste disposal company that is

qualified to handle flammable compressed gases.[1] Provide them with the SDS and any

other relevant information.

Transportation: The transport of deuterium hydride cylinders is regulated and must be done

in accordance with transportation guidelines (e.g., IATA, IMO).[2][3]

Record Keeping: Maintain detailed records of the disposal process, including dates,

quantities, and the name of the disposal vendor.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of deuterium
hydride.
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Start: Deuterium Hydride Cylinder for Disposal

Consult Safety Data Sheet (SDS)

Don Appropriate Personal Protective Equipment (PPE)

Prepare Well-Ventilated Area & Eliminate Ignition Sources

Check Cylinder Pressure

Is Cylinder Empty?

Controlled Venting / Burn-off of Residual Gas (Trained Personnel Only)

No

Label Cylinder as 'Empty'

Yes

Contact Licensed Chemical Waste Vendor

Arrange for Compliant Transport

Complete Disposal Documentation

End: Cylinder Disposed

Click to download full resolution via product page

Caption: Logical workflow for the disposal of deuterium hydride cylinders.
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By adhering to these procedures, laboratories can ensure the safe and responsible disposal of

deuterium hydride, protecting personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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